Cas no 50333-55-6 (Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-)

• Product Name: Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-
• CAS No: 50333-55-6
• MF: C₂₈H₂₈N₂O₂
• MW: 424.534127235413
• CID: 1565135
• PubChem ID: 20583932
• Update Time: 2025-04-21

Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-2-[4-(5-tert-butyl-1,3-benzoxazol-2-yl)phenyl]-1,3-benzoxazole
• SCHEMBL14947174
• DTXSID10608950
• 2,2'-(1,4-Phenylene)bis(5-tert-butyl-1,3-benzoxazole)
• 50333-55-6
• Benzoxazole, 2,2'-(1,4-phenylene)bis[5-(1,1-dimethylethyl)-

• Inchi： 1S/C28H28N2O2/c1-27(2,3)19-11-13-23-21(15-19)29-25(31-23)17-7-9-18(10-8-17)26-30-22-16-20(28(4,5)6)12-14-24(22)32-26/h7-16H,1-6H3
• InChI Key： GTQPKYAAZMYOTH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)C2=NC3=C(C=CC(=C3)C(C)(C)C)O2)=NC2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 424.21524
• Monoisotopic Mass: 424.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 52.06